Cas no 52788-02-0 (b-Alanine, L-alanyl-)

• Product Name: b-Alanine, L-alanyl-
• CAS No: 52788-02-0
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 367394
• PubChem ID: 14602335
• Update Time: 2025-04-19

b-Alanine, L-alanyl- Chemical and Physical Properties

Names and Identifiers

• b-Alanine, L-alanyl-
• ALA-BETA-ALA
• H-Ala-Beta-Ala-Oh
• H-ALA-β-ALA-OH
• L-Alanyl-?-alanine
• L-ALANYL-B-ALANINE
• N-L-Alanyl-beta-alanine
• L-Alanine-beta-alanine
• CHEMBL189696
• (S)-3-(2-aminopropanamido)propanoic acid
• L-Alanyl-.beta.-alanine
• BDBM50169124
• LHMWTJPMNYKPGC-BYPYZUCNSA-N
• 3-[[(2S)-2-aminopropanoyl]amino]propanoic acid
• 52788-02-0
• L-Alanine-
• A-alanine
• 3-((S)-2-Amino-propionylamino)-propionic acid
• SCHEMBL7290633

• Inchi： 1S/C6H12N2O3/c1-4(7)6(11)8-3-2-5(9)10/h4H,2-3,7H2,1H3,(H,8,11)(H,9,10)/t4-/m0/s1
• InChI Key： LHMWTJPMNYKPGC-BYPYZUCNSA-N
• SMILES： O=C([C@H](C)N)NCCC(=O)O

Computed Properties

• Exact Mass: 160.08500
• Monoisotopic Mass: 160.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 421.3 °C at 760 mmHg
• Flash Point: 208.6 °C
• PSA: 92.42000
• LogP: 0.01570